1-(3-chlorophenyl)-3-(4-ethoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 3-(3-chlorophenyl)-1-(4-ethoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C19H19ClN2O4S/c1-2-26-16-8-6-14(7-9-16)21-17-11-27(24,25)12-18(17)22(19(21)23)15-5-3-4-13(20)10-15/h3-10,17-18H,2,11-12H2,1H3
• InChI Key: XCRNOGFWVPAVHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H19ClN2O4S
• Molecular Weight: 406.9 g/mol

Description

1-(3-chlorophenyl)-3-(4-ethoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C19H19ClN2O4S and its molecular weight is 406.88. The purity is usually 95%.
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Scientific Research Applications

Photochromic and Magnetic Properties

Research has demonstrated the photochromic behavior and distinct magnetic properties of compounds related to 1-(3-chlorophenyl)-3-(4-ethoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide. For instance, bisthienylethene-cobalt(II) complexes have shown field-induced slow magnetic relaxation and color change upon irradiation, indicating potential applications in materials science and photophysics (Cao, Wei, Li, & Gu, 2015).

Crystallography and Molecular Docking

Studies involving crystallography and molecular docking of related compounds, like tetrazole derivatives, have provided insights into their molecular structures. These studies are crucial for understanding the interaction of these molecules with biological systems, potentially aiding in the design of new pharmaceuticals (Al-Hourani et al., 2015).

Magnetism and Luminescence in MOFs

Metal-organic frameworks (MOFs) utilizing similar compounds have been explored for their unique magnetism and luminescence properties. These MOFs exhibit ligand-based emission and metal-based magnetic behaviors, suggesting their application in sensors and optoelectronic devices (Wang et al., 2021).

Synthesis and Molecular Structure Analysis

Research into the synthesis and molecular structure of related imidazole derivatives has been instrumental in the development of new chemical entities with potential applications in various industries, including pharmaceuticals and materials science (Sharma et al., 2017).

Organic Sensitizers for Photoelectrochemical Cells

Organic sensitizers based on thieno[3,4-d]imidazole structures have been synthesized and characterized for their use in photoelectrochemical cells. These sensitizers exhibit unique photophysical and electrochemical properties, indicating their potential in solar energy conversion (Karthik et al., 2016).

Quantum Chemical and Experimental Evaluation

Quantum chemical and experimental evaluations of imidazole derivatives have been conducted to understand their properties, such as corrosion inhibition. These studies are essential for applications in materials science, particularly in preventing metal corrosion (Ouakki et al., 2019).